Cas no 2172508-66-4 (2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172508-66-4
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6318053
• PubChem ID: 165598223
• Update Time: 2025-05-21

2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2172508-66-4
• 2-[1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid
• EN300-1596369

• Inchi： 1S/C11H19N3O3/c1-8(2)11-9(7-10(15)16)12-13-14(11)5-4-6-17-3/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： BYOPJYKUAWKBOA-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CC(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172508-66-4)

2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its CAS number 2172508-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both methoxypropyl and propan-2-yl substituents in its molecular framework enhances its potential for diverse biochemical interactions, making it a subject of interest for drug discovery and development.

The structural composition of 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid incorporates a triazole ring fused with an acetic acid moiety. This configuration suggests potential roles in modulating enzyme activities and signaling pathways, which are critical in therapeutic interventions. The triazol-4-ylacetic acid moiety, in particular, has been studied for its ability to interact with biological targets such as kinases and other enzymes involved in cellular processes. Such interactions are pivotal in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their versatile pharmacological properties. The methoxypropyl and propan-2-yl substituents in this compound contribute to its lipophilicity and solubility characteristics, which are essential factors in drug formulation and bioavailability. These features make 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The triazole ring in 2-1-(3-methoxypropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid has been shown to interact with key inflammatory mediators, suggesting its utility in modulating inflammatory responses. Preliminary studies have indicated that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—key mediators of inflammation.

Furthermore, the acetic acid moiety in the compound's structure suggests potential interactions with β-ketoacyl-CoA synthases (β-KCS), which are involved in fatty acid biosynthesis. Inhibiting these enzymes has been implicated in reducing lipid accumulation and improving metabolic health. This dual functionality makes 2-1-(3-methoxypropyl)-5-(propan-2-y l)-1H -1 , 2 , 3 -triazol -4 - ylacetic acid a multifaceted compound with implications beyond mere anti-inflammatory effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for biological activity. Virtual screening techniques have been employed to identify potential binding interactions between 2 - 1 - ( 3 - meth oxy prop y l ) - 5 - ( pro pan - 2 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacetic ac id and target proteins. These studies have highlighted its binding affinity for various therapeutic targets, including kinases and transcription factors. Such insights have guided experimental validations and further optimization efforts.

The synthesis of 2 - 1 - ( 3 - meth oxy prop y l ) - 5 - ( pro pan - 2 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacetic ac id involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxypropyl and propan--{y l} substituents necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability.

In conclusion,cas no2172508-66cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508cas no2172508> is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges.